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Compound of Interest

5-Bromo-N-methoxy-N-
Compound Name: , ,
methylthiophene-2-carboxamide

Cat. No.: B12288996

Get Quote

\ J

Chemical Identity & Physiochemical Profile

Compound Name: 5-Bromo-

-methoxy-

-methylthiophene-2-carboxamide Common Name: 5-Bromothiophene Weinreb Amide CAS
Number: 1236066-84-4 Molecular Formula: C

H
BrNO

S Molecular Weight: 250.11 g/mol [1]

Physiochemical Properties Table
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Property Value | Characteristic Experimental Note

) ] ) ) ) Tendency to solidify upon
Physical State Viscous oil or low-melting solid ) ]
prolonged refrigeration.[1]

- Soluble in DCM, THF, EtOAc, Poor solubility in water;
Solubility

MeOH hydrolyzes slowly.
. ] Lipophilic; penetrates skin

Partition Coeff. LogP ~ 1.8 - 2.1 (Predicted) ] )

barriers easily.[1]

C-Br bond susceptible to
Stability Light & Moisture Sensitive photolytic cleavage; Amide

stable to weak acid/base.[1]

. ) ] Decomposes before boiling at

Boiling Point >250°C (Predicted)

atm pressure.

Hazard Identification & Toxicology (GHS
Classification)

Note: As a research intermediate, specific toxicological data (LD50) is often unavailable. The
following classification is derived from Structure-Activity Relationship (SAR) analysis of the
parent acid (5-bromothiophene-2-carboxylic acid) and the Weinreb amine moiety.

Predicted GHS Classification

e Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[2]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[2]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation).[2]

Sensitization: Thiophene derivatives are known contact sensitizers.[1]

Toxicology Insights (The "Why")
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» Weinreb Moiety (

-dimethylhydroxylamine): Upon metabolic or chemical hydrolysis, this compound releases

-dimethylhydroxylamine.[1] This byproduct is a known skin irritant and can complex with
metals in metalloenzymes, potentially disrupting cellular respiration.

e Thiophene Ring: The heterocyclic sulfur and halogen (Br) combination increases lipophilicity,
facilitating dermal absorption. Thiophenes are metabolically activated to reactive
sulfoxides/epoxides, which can form protein adducts leading to sensitization.

» Alkylating Potential: While less reactive than alkyl halides, the C-Br bond on the electron-
rich thiophene ring can undergo oxidative insertion or radical formation under UV light,
posing a risk of forming reactive radical species.

Synthesis & Stability Context

Understanding the synthesis aids in anticipating impurities (e.g., residual activating agents).

Workflow Diagram: CDI-Mediated Synthesis

The following diagram illustrates the standard synthesis pathway, highlighting critical safety
control points (SCPs).
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Caption: Synthesis workflow via CDI activation. Note the CO2 evolution step (yellow) requiring
pressure venting.

Stability Note: Unlike acid chlorides, this Weinreb amide is stable to flash chromatography on
silica gel. However, it should be stored under inert gas (Argon/Nitrogen) at 2—8°C to prevent
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slow oxidation of the thiophene sulfur.

Safe Handling & Engineering Controls
I : : PPE! :

Component Recommendation Scientific Rationale

Thiophene derivatives can
Gl Nitrile (Double gloving) or permeate latex rapidly.[1]
oves

Laminate (Silver Shield) Double nitrile provides a

breakthrough time >4 hours.

_ Prevents inhalation of dust or
) P95 / N95 (Solids) or OV ]
Respiratory ] ) solvent vapors.[1] Essential
Cartridge (Solutions) ) S
during weighing.

Safety glasses are insufficient
) ) if the oil splashes; hydrolysis
Eye Protection Chemical Goggles S ]
releases irritating amine

vapors.[1]

Operational Protocols
¢ Weighing: Must be performed in a fume hood or a powder containment enclosure.[1] Do not

weigh on an open bench.

¢ Solvent Choice: Avoid dimethyl sulfoxide (DMSO) for storage if possible, as it enhances skin
permeability of the solute. Preferred solvents: Dichloromethane (DCM), Tetrahydrofuran
(THF).

e Glassware: Use amber glassware or wrap flasks in aluminum foil. The C—Br bond is
photolabile; UV exposure can generate HBr and radical impurities.

Emergency Response & Disposal
Emergency Logic Tree

This decision tree guides the immediate response to exposure or spills.
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Incident Detected

Identify Type
Skin Contact Eye Contact Spill (>109)
Wash 15 min Flush 15 min Evacuate Area
(Soap + Water) Lift Eyelids Ventilate
Discard Gloves Seek Medical Aid Absorb w/ Vermiculite

Medical Review:

Monitor for sensitization

Click to download full resolution via product page
Caption: Immediate response logic for exposure or release events.
Waste Disposal[2][3][4]
» Stream: Halogenated Organic Waste.[1]

e Pre-treatment: Do not mix with strong oxidizers (e.g., nitric acid) or strong reducing agents
(e.g., LAH) in the waste stream, as this may generate heat or toxic gases (NOx, HBr).

e Decontamination: Glassware should be rinsed with acetone, then washed with an alkaline
detergent to neutralize potential acidic hydrolysis products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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